N-(2,2-di(furan-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide

• IUPAC Name: N-[2,2-bis(furan-2-yl)ethyl]-2-(2-oxo-1,3-benzoxazol-3-yl)acetamide
• InChI: InChI=1S/C19H16N2O5/c22-18(12-21-14-5-1-2-6-17(14)26-19(21)23)20-11-13(15-7-3-9-24-15)16-8-4-10-25-16/h1-10,13H,11-12H2,(H,20,22)
• InChI Key: TYMVYAYOAISXJX-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N(C(=O)O2)CC(=O)NCC(C3=CC=CO3)C4=CC=CO4
• Molecular Formula: C19H16N2O5
• Molecular Weight: 352.3 g/mol
• CAS No.: 2319894-70-5

Description

N-(2,2-di(furan-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide, also known as DOFAA, is a novel compound that has gained attention in the scientific community due to its potential applications in various fields. DOFAA is a synthetic compound that has been synthesized using a specific method, and its mechanism of action and physiological effects have been studied in detail.

Mechanism of Action

The mechanism of action of N-(2,2-di(furan-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide involves the inhibition of specific enzymes, which are involved in various physiological processes. This compound has been shown to inhibit the activity of enzymes such as acetylcholinesterase, which is involved in the transmission of nerve impulses. This compound also inhibits the activity of enzymes involved in the biosynthesis of certain molecules, which could lead to the development of new drugs.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including the inhibition of specific enzymes, the modulation of signaling pathways, and the induction of apoptosis in cancer cells. This compound has also been shown to have anti-inflammatory and antioxidant properties, which could have potential applications in the treatment of various diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-(2,2-di(furan-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide in lab experiments include its high yield, purity, and specificity. This compound is also relatively easy to synthesize, which makes it a cost-effective compound for research purposes. The limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to fully understand its mechanism of action and physiological effects.

Future Directions

There are several future directions for research on N-(2,2-di(furan-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide, including the development of new drugs based on its structure and mechanism of action. This compound could also be used as a tool for studying specific enzymes and signaling pathways. Further studies are needed to fully understand the potential applications of this compound in various fields, including medicinal chemistry, biochemistry, and pharmacology.

Synthesis Methods

The synthesis of N-(2,2-di(furan-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide involves the reaction of 2-aminobenzo[d]oxazole with 2-furan-2-ylethylamine and acetic anhydride. The reaction takes place in the presence of a catalyst, and the resulting product is purified using column chromatography. The yield of this compound is typically high, and the purity of the product is confirmed using various analytical techniques.

Scientific Research Applications

N-(2,2-di(furan-2-yl)ethyl)-2-(2-oxobenzo[d]oxazol-3(2H)-yl)acetamide has been studied extensively for its potential applications in various fields, including medicinal chemistry, biochemistry, and pharmacology. In medicinal chemistry, this compound has been evaluated for its anticancer activity, and it has shown promising results in inhibiting the growth of cancer cells. In biochemistry, this compound has been studied for its ability to inhibit specific enzymes, which could lead to the development of new drugs. In pharmacology, this compound has been evaluated for its potential as a therapeutic agent for various diseases.